![molecular formula C25H31ClFN3O3S B297262 N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide](/img/structure/B297262.png)
N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide
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Overview
Description
N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide, also known as F13714, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit potent activity against various diseases.
Mechanism of Action
The mechanism of action of N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide involves the inhibition of various cellular pathways that are involved in disease progression. The compound has been found to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of pro-inflammatory mediators. This compound has also been shown to inhibit the activity of various signaling pathways such as the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been found to exhibit potent biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. It has also been found to inhibit the activity of various enzymes such as COX-2 and LOX, which are involved in the production of pro-inflammatory mediators. This compound has also been shown to modulate the activity of pain receptors, which makes it an effective treatment for neuropathic pain.
Advantages and Limitations for Lab Experiments
N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide has several advantages for lab experiments. It exhibits potent activity against various diseases and has been extensively studied for its potential therapeutic applications. The compound is also highly selective and exhibits minimal toxicity. However, this compound has certain limitations for lab experiments. The compound is relatively expensive and requires specialized equipment for synthesis and purification.
Future Directions
There are several future directions for the study of N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of various diseases. Further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets. In addition, the development of more efficient synthesis methods and the optimization of dosing regimens are areas of active research.
Synthesis Methods
The synthesis of N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide involves the reaction of 5-chloro-2-methylphenylpiperazine with 2-bromoethylbenzenesulfonamide and cyclohexylamine in the presence of a base. The resulting product is then subjected to further purification to obtain this compound in high purity.
Scientific Research Applications
N-{2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl}-N-cyclohexyl-4-fluorobenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neuropathic pain. The compound has been found to exhibit potent activity against cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been found to be effective in the treatment of neuropathic pain by modulating the activity of pain receptors.
Properties
Molecular Formula |
C25H31ClFN3O3S |
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Molecular Weight |
508 g/mol |
IUPAC Name |
N-[2-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-oxoethyl]-N-cyclohexyl-4-fluorobenzenesulfonamide |
InChI |
InChI=1S/C25H31ClFN3O3S/c1-19-7-8-20(26)17-24(19)28-13-15-29(16-14-28)25(31)18-30(22-5-3-2-4-6-22)34(32,33)23-11-9-21(27)10-12-23/h7-12,17,22H,2-6,13-16,18H2,1H3 |
InChI Key |
ASULQOLVNKOCNC-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CN(C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)F |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CN(C3CCCCC3)S(=O)(=O)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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